![molecular formula C10H7ClFNO B3370042 4-(Chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole CAS No. 303224-30-8](/img/structure/B3370042.png)
4-(Chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole
Overview
Description
4-(Chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole is a useful research compound. Its molecular formula is C10H7ClFNO and its molecular weight is 211.62 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthetic Routes and Biological Applications
Oxazoles, including compounds like 4-(Chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole, are important scaffolds in medicinal chemistry due to their presence in various pharmacologically active molecules. Oxazole derivatives have been explored for their therapeutic potential across a range of applications, including anticancer, antimicrobial, and anti-inflammatory agents (Kaur et al., 2018). These compounds often feature in the development of new drugs, highlighting their significance in drug discovery and pharmaceutical research.
Advances in Triazole and Oxazole Synthesis
Recent advancements in the synthesis of triazole and oxazole compounds focus on eco-friendly procedures, including microwave-assisted synthesis and copper-catalyzed azide-alkyne cycloadditions. Such methods aim to improve reaction efficiency, reduce environmental impact, and expand the range of potential pharmacological applications. The development of these compounds, including the synthesis of 1,2,3-triazoles and oxazoles, demonstrates their broad spectrum of biological activities and their potential in addressing various health-related issues (de Souza et al., 2019; Özil & Menteşe, 2020).
Application in Amyloid Imaging for Alzheimer's Disease
Oxazole derivatives have also found application in the development of amyloid imaging ligands for Alzheimer's disease. These compounds have been studied for their ability to measure amyloid deposition in vivo within the brain, providing valuable insights into the pathophysiological mechanisms of Alzheimer's disease and aiding in early detection and evaluation of anti-amyloid therapies (Nordberg, 2007).
Properties
IUPAC Name |
4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClFNO/c11-5-9-6-14-10(13-9)7-2-1-3-8(12)4-7/h1-4,6H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGMLELBIDWXNKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NC(=CO2)CCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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